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Compound of Interest

Compound Name: Stearidonoyl glycine

Cat. No.: B15544484 Get Quote

A Comparative In Vitro Analysis of N-Acyl Glycines

This guide presents an objective in vitro comparison of various N-acyl glycines (NAGlys), a

class of endogenous lipid signaling molecules. With growing interest in their therapeutic

potential, this document provides a comprehensive overview of their bioactivity, supported by

experimental data, for researchers, scientists, and drug development professionals. The

information is compiled from multiple studies to highlight the functional differences and

similarities among these compounds.

Data Presentation
The following tables summarize the quantitative data on the in vitro activities of different N-acyl

glycines across various molecular targets.

Table 1: Comparative Activity of N-Acyl Glycines at G-Protein Coupled Receptors (GPCRs)
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N-Acyl
Glycine

Receptor Cell Line
Assay
Type

Potency
(EC₅₀/IC₅₀
)

Effect Source(s)

N-

arachidono

yl glycine

(NAGly)

GPR18 CHO-K1

Adenylyl

Cyclase

Inhibition

~20 nM Agonist [1]

GPR18

Rat

Sympatheti

c Neurons

Ca²⁺

Current

Modulation

No

inhibition

observed

No

canonical

activation

[2][3]

GPR55 CHO

Ca²⁺

Mobilizatio

n, MAPK

Activity

Concentrati

on-

dependent

Agonist [4][5][6]

GPR92 - - 1-30 µM
Weak

Agonist
[1][4]

N-palmitoyl

glycine

(PalGly)

GPR18 F-11 cells Ca²⁺ Influx Potent Agonist [7]

N-oleoyl

glycine

(NOleGly)

PPAR-α - - Weak Agonist

Note: The activity of N-arachidonoyl glycine at GPR18 is controversial, with some studies

showing activation and others failing to observe canonical Gαi/o signaling.[1][2][3]

Table 2: Comparative Inhibition of Enzymes and Transporters by N-Acyl Glycines
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N-Acyl
Glycine

Target Assay Type
Potency
(IC₅₀/Kᵢ)

Inhibition
Type

Source(s)

N-

arachidonoyl

glycine

(NAGly)

FAAH
Hydrolysis

Assay

Poor

substrate/inhi

bitor

Competitive [4][8]

COX-2
Enzymatic

Assay
- Inhibitor [1][4]

GLYT2

Glycine

Transport

Assay

-
Non-

competitive
[1][4]

N-oleoyl

glycine

(NOleGly)

GLYT2

Glycine

Transport

Assay

Kᵢ = 0.5–1.0

µM
Inhibitor

Table 3: Anti-Inflammatory and Other In Vitro Effects of N-Acyl Glycines

N-Acyl Glycine Cell Model Effect Key Markers Source(s)

N-arachidonoyl

glycine (NAGly)
BV-2 Microglia

Inhibition of

cytokine

production

TNF-α, IFN-γ [9]

Human CD4+ T

cells

Blunts Th1/Th17

inflammatory

signaling

IFN-γ, IL-17 [10]

N-palmitoyl

glycine (PalGly)

F-11 cells, DRG

neurons

Induces Ca²⁺

influx and NO

production

Intracellular

Ca²⁺, NO
[7]

Rat dorsal horn

neurons

Inhibits heat-

evoked firing
- [7]

Signaling and Metabolic Pathways
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The following diagrams illustrate the key signaling and metabolic pathways associated with N-

acyl glycines.

Intracellular Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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